Cas no 1172826-24-2 (2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid)

• Product name: 2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
• CAS No: 1172826-24-2
• MF: C₁₄H₁₄N₂O₂
• MW: 242.27316
• CID: 1075797
• PubChem ID: 44122336

2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
• 1172826-24-2
• 5-pyrimidinecarboxylic acid, 2-ethyl-4-(3-methylphenyl)-
• 2-Ethyl-4-(m-tolyl)pyrimidine-5-carboxylic acid
• ALBB-019459
• AKOS000265451

• MDL： MFCD14281668
• Inchi： InChI=1S/C14H14N2O2/c1-3-12-15-8-11(14(17)18)13(16-12)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H,17,18)
• InChI Key： KSYZFMLQMVCNJV-UHFFFAOYSA-N
• SMILES： CCC1=NC(=C(C=N1)C(=O)O)C2=CC=CC(=C2)C

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų